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Compound of Interest

Compound Name: 2-Phenylpent-4-en-1-amine

Cat. No.: B101972

Application Notes and Protocols for 2-Phenylpent-4-
en-1-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of synthetic strategies and potential reactions involving the
allylic amine, 2-Phenylpent-4-en-1-amine. While specific experimental protocols for this exact
compound are not extensively detailed in the public domain, this guide offers representative
methodologies for the synthesis and reaction of structurally similar allylic amines.

Compound Profile: 2-Phenylpent-4-en-1-amine

2-Phenylpent-4-en-1-amine is a chiral organic compound with potential applications in the
design of ligands and as a building block in asymmetric synthesis.[1] Its structure contains a
primary amine, a phenyl group, and a terminal alkene, making it a versatile synthon for further
chemical modifications.
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Property Value Reference
CAS Number 17214-44-7 [1]
Molecular Formula Ci1H1sN [1]
Molecular Weight 161.24 g/mol [1]
SMILES C=CCC(CN)C1=CcC=CC=C1 [1]

Synthetic Protocols

The synthesis of allylic amines can be achieved through various methods. A modern and
efficient approach is the nickel-catalyzed multicomponent coupling of an alkene, an aldehyde,
and an amide.[2] Below is a representative protocol adapted from the literature for this class of
reaction.

Protocol: Nickel-Catalyzed Synthesis of a Substituted
Allylic Amine

This protocol describes a general method for the one-step synthesis of structurally complex
and functionally diverse allylic amines.

Materials:

Alkene (e.g., Propylene)

o Aldehyde (e.g., Benzaldehyde)

e Amide (e.g., Formamide)

» Ni(cod)2 (Nickel catalyst)

e PCys (Ligand)

e Sc(OTf)s (Lewis acid co-catalyst)

e Anhydrous Toluene (Solvent)
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e Inert atmosphere (Nitrogen or Argon)
Procedure:

e Reaction Setup: In a glovebox, add Ni(cod)z (5 mol%), PCys (10 mol%), and Sc(OTf)s (10
mol%) to a dry Schlenk tube equipped with a magnetic stir bar.

e Solvent and Reagents: Add anhydrous toluene (0.5 M) to the Schlenk tube, followed by the
amide (1.2 equiv) and the aldehyde (1.0 equiv).

o Alkene Addition: Seal the Schlenk tube, remove it from the glovebox, and connect it to a
balloon of the alkene gas (e.g., propylene).

o Reaction Conditions: Place the reaction vessel in a pre-heated oil bath at 80 °C and stir for
24 hours.

o Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced
pressure.

« Purification: Purify the residue by flash column chromatography on silica gel to yield the
desired allylic amine.

Expected Outcome:

This method is expected to produce the corresponding allylic amine in good yield. The specific
product from the example reagents would be 1-phenylbut-3-en-1-amine. By selecting
appropriate starting materials, this protocol can be adapted to synthesize 2-Phenylpent-4-en-
1-amine.

Reactions of Allylic Amines

Allylic amines are versatile intermediates that can undergo a variety of chemical
transformations. The following table summarizes some key reaction types found in the
literature.
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Reaction Type

Reagents

Products

Reference

De-N-

allylation/Formylation

Dichlorocarbene (from
CHCIs, KOH)

Formamides

[3]

Cyclopropanation

Dichlorocarbene (with

steric hindrance)

Dichlorocyclopropane

S

[3]

Fragmentation/Cross-

Coupling

Pd catalyst, 1,3-diene

Unsaturated amino

acid derivatives

[4]

Radical
Cyclization/Cross-

Coupling

Photoredox catalysis,
1,3-diene

Cyclic amino acid

derivatives

[4]

Allylic Amination

Ir or Pd catalyst,

amine nucleophile

Substituted allylic

amines

[5]L6]

Experimental Workflow and Logic

The following diagrams illustrate the general workflow for the synthesis and subsequent

functionalization of an allylic amine like 2-Phenylpent-4-en-1-amine.

Alkene

Synthesis of Allylic Amine

Aldehyde

Amine Source

(e.g., Amide)

Catalyst System
(e.g., Ni/Lewis Acid)

Multicomponent

i

Coupling Reaction

2-Phenylpent-4-en-1-amine
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Caption: Synthetic workflow for 2-Phenylpent-4-en-1-amine.

Potential Subsequent Reactions
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Caption: Potential reaction pathways for 2-Phenylpent-4-en-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [experimental protocols for reactions with 2-Phenylpent-
4-en-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101972#experimental-protocols-for-reactions-with-2-
phenylpent-4-en-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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